2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate

• Molecular Formula: C23H18O6
• Molecular Weight: 390.4 g/mol
• IUPAC Name: [2-(4-benzoyloxyphenyl)-2-oxoethyl] 4-methoxybenzoate
• InChI: InChI=1S/C23H18O6/c1-27-19-11-9-18(10-12-19)22(25)28-15-21(24)16-7-13-20(14-8-16)29-23(26)17-5-3-2-4-6-17/h2-14H,15H2,1H3
• InChI Key: CLSVKERZQGBDIO-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)OCC(=O)C2=CC=C(C=C2)OC(=O)C3=CC=CC=C3

Description

2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate, also known as BPOE, is a chemical compound that has been widely studied for its potential applications in scientific research. BPOE belongs to the class of compounds known as benzophenones, which are widely used in the synthesis of various organic compounds. In

Mechanism of Action

The mechanism of action of 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate is not fully understood. However, it has been suggested that 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate may exert its biological effects by modulating various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways. 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate has also been shown to induce apoptosis in cancer cells, which may contribute to its anticancer properties.
Biochemical and Physiological Effects:
2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate has been shown to exhibit various biochemical and physiological effects. It has been found to inhibit the production of reactive oxygen species (ROS) and to scavenge free radicals, making it a potential antioxidant agent. 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate has also been shown to inhibit the production of pro-inflammatory cytokines, suggesting that it may have anti-inflammatory properties. In addition, 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate has been shown to induce cell cycle arrest and apoptosis in cancer cells, indicating its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate for lab experiments is its relatively low toxicity. 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate has been shown to be well-tolerated in various in vitro and in vivo models, making it a potential candidate for further research. However, one of the limitations of 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate is its solubility. 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate is relatively insoluble in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate. One area of interest is the development of 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate-based anticancer therapies. Further studies are needed to understand the mechanism of action of 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate and to identify the specific signaling pathways that it modulates. In addition, the development of new synthesis methods for 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate may improve its solubility and increase its potential applications in scientific research.
Conclusion:
In conclusion, 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate is a chemical compound that has been widely studied for its potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. Further research is needed to fully understand the potential of 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate for scientific research and to develop new applications for this promising compound.

Synthesis Methods

The synthesis of 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate involves the reaction between 2-hydroxyethyl 4-methoxybenzoate and 4-(benzoyloxy)benzoyl chloride in the presence of a catalyst. The reaction proceeds through an esterification mechanism, resulting in the formation of 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate. This synthesis method has been widely used in the preparation of 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate for scientific research purposes.

Scientific Research Applications

2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate has been widely studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 4-methoxybenzoate has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.